Cas no 86073-51-0 (8-[(diethylamino)methyl]-7-methoxy-3-methyl-2-phenyl-4H-chromen-4-one)

• Product Name: 8-[(diethylamino)methyl]-7-methoxy-3-methyl-2-phenyl-4H-chromen-4-one
• CAS No: 86073-51-0
• MF: C₂₂H₂₅NO₃
• MW: 351.438806295395
• CID: 1844814
• PubChem ID: 49676
• Update Time: 2025-04-21

8-[(diethylamino)methyl]-7-methoxy-3-methyl-2-phenyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 8-[(diethylamino)methyl]-7-methoxy-3-methyl-2-phenyl-4H-chromen-4-one
• 8-(diethylaminomethyl)-7-methoxy-3-methyl-2-phenylchromen-4-one
• 8-((Diethylamino)methyl)-7-methoxy-3-methylflavone
• DTXSID20235377
• 8-((Diethylamino)methyl)-7-methoxy-3-methyl-2-phenylchromone
• 86073-51-0
• 4H-1-Benzopyran-4-one, 8-((diethylamino)methyl)-7-methoxy-3-methyl-2-phenyl-
• BRN 1399303
• Flavone, 8-((diethylamino)methyl)-7-methoxy-3-methyl-
• 8-((Diethylamino)methyl)-7-methoxy-3-methyl-2-phenyl-4H-chromen-4-one

• Inchi： 1S/C22H25NO3/c1-5-23(6-2)14-18-19(25-4)13-12-17-20(24)15(3)21(26-22(17)18)16-10-8-7-9-11-16/h7-13H,5-6,14H2,1-4H3
• InChI Key： CEACCJICDCYLEK-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C)C(C2=CC=C(C(=C12)CN(CC)CC)OC)=O

Computed Properties

• Exact Mass: 351.18344366g/mol
• Monoisotopic Mass: 351.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.8Ų